
N-Thionylaniline: A Comprehensive Technical
Overview for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B7779829 Get Quote

An in-depth guide to the chemical properties, synthesis, and reactive behavior of N-
Thionylaniline, tailored for professionals in chemical research and drug development.

N-Thionylaniline, also known as N-sulfinyl-aniline, is a versatile chemical reagent with

significant applications in organic synthesis. This document provides a detailed overview of its

core properties, established experimental protocols for its synthesis and reactions, and a

summary of its key quantitative data.

Core Molecular and Physical Data
N-Thionylaniline is an organosulfur compound characterized by the presence of a sulfinyl

group attached to an aniline moiety. Its fundamental properties are summarized below.
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Property Value Citations

Molecular Formula C6H5NOS [1][2]

Linear Formula C6H5NSO [3]

Molecular Weight 139.18 g/mol [1][2][4]

CAS Number 1122-83-4 [1][3]

Density 1.236 g/mL at 25 °C

Refractive Index n20/D 1.627

Boiling Point
200 °C (lit.), 83 °C/15 mmHg

(lit.)

InChI Key
FIOJWGRGPONADF-

UHFFFAOYSA-N

SMILES String O=S=Nc1ccccc1

Synthesis and Experimental Protocols
The synthesis of N-Thionylaniline is most commonly achieved through the reaction of aniline

with thionyl chloride. This section details a typical experimental protocol for its preparation.

Protocol: Synthesis of N-Thionylaniline from Aniline and
Thionyl Chloride
Objective: To synthesize N-Thionylaniline via the reaction of aniline with thionyl chloride.

Materials:

Aniline (C6H5NH2)

Thionyl chloride (SOCl2)

Anhydrous diethyl ether or other suitable inert solvent

Pyridine (optional, as a base to neutralize HCl)
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Reaction flask with a magnetic stirrer

Dropping funnel

Condenser

Distillation apparatus

Procedure:

Reaction Setup: In a fume hood, a solution of aniline in an anhydrous inert solvent (e.g.,

diethyl ether) is prepared in a reaction flask equipped with a magnetic stirrer and a dropping

funnel. The flask is cooled in an ice bath.

Addition of Thionyl Chloride: Thionyl chloride, dissolved in the same anhydrous solvent, is

added dropwise to the cooled aniline solution with continuous stirring. The reaction is

exothermic, and the temperature should be maintained close to 0°C.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC) to observe the consumption of the aniline starting material.

Workup: Once the reaction is complete, the resulting mixture is filtered to remove any

precipitated salts (e.g., pyridinium hydrochloride if pyridine was used).

Purification: The solvent is removed from the filtrate under reduced pressure. The crude N-
Thionylaniline is then purified by vacuum distillation to yield the final product.

Logical Workflow for Synthesis
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Caption: Workflow for the synthesis of N-Thionylaniline.

Reactivity and Applications
N-Thionylaniline is a valuable intermediate in organic synthesis, primarily utilized in the

formation of various nitrogen- and sulfur-containing heterocyclic compounds. Its reactivity is

dominated by the electrophilic nature of the sulfur atom and the nucleophilicity of the nitrogen

atom.
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A key application involves its participation in [4+2] cycloaddition reactions (Diels-Alder

reactions) with dienes, where it acts as a dienophile. This reaction pathway is a powerful tool

for the synthesis of six-membered rings containing nitrogen and sulfur.
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Click to download full resolution via product page

Caption: Diels-Alder reaction of N-Thionylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Thionylaniline: A Comprehensive Technical Overview
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779829#n-thionylaniline-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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